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Compound of Interest

Compound Name: 3-Hydroxypentadecanoic acid

Cat. No.: B126741 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxypentadecanoic Acid
This guide provides crucial safety and logistical information for the handling and disposal of 3-
Hydroxypentadecanoic acid, tailored for researchers, scientists, and professionals in drug

development. The following procedures are based on general safety protocols for fatty acids

and available data for similar compounds, as a comprehensive Safety Data Sheet (SDS) for 3-
Hydroxypentadecanoic acid is not readily available.

Disclaimer: This information is for guidance purposes only. Always consult with your institution's

Environmental Health and Safety (EHS) department and review any available safety

documentation before handling any chemical.
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Property Value

Molecular Formula C15H30O3[1][2][3]

Molecular Weight 258.40 g/mol [1][2][3]

Appearance Colorless to light yellow solid[1]

Melting Point Approximately 62-63 °C[1]

Boiling Point Approximately 273 °C[1]

Solubility
Insoluble in water.[4] Soluble in organic

solvents.

Storage Room temperature, in a dry, cool place.[1][3][5]

Operational Plan: Safe Handling Procedure
While 3-Hydroxypentadecanoic acid is reported to have no obvious danger under normal

use, it is crucial to minimize exposure.[1] The following step-by-step guide outlines the

recommended procedures for safe handling.

1. Personal Protective Equipment (PPE)

Before beginning any work, ensure the following PPE is worn:

Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are

mandatory to protect against accidental splashes.[6] For tasks with a higher risk of

splashing, a face shield should be used in conjunction with goggles.[7]

Hand Protection: Chemically resistant gloves are required. Nitrile gloves are a suitable

choice for handling fatty acids and provide a good barrier against oils and fats.[8][9][10]

Body Protection: A standard laboratory coat is required to protect against skin contact.[6]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required. If the material is being handled in a way that generates

dust or aerosols, a respirator may be necessary. Consult your institution's EHS for specific

guidance.
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2. Engineering Controls

Work in a well-ventilated area. A chemical fume hood is recommended, especially when

heating the substance or when there is a potential for aerosol generation.

3. Handling Procedure

Preparation:

Designate a specific area for handling 3-Hydroxypentadecanoic acid.

Ensure all necessary equipment and materials, including waste containers, are readily

accessible.

Weighing and Transferring:

As 3-Hydroxypentadecanoic acid is a solid, handle it carefully to avoid generating dust.

Use a spatula or other appropriate tool for transferring the solid.

If dissolving in a solvent, add the solid to the solvent slowly to avoid splashing.

Heating:

If heating is required, do so in a well-ventilated area, preferably within a fume hood, to

avoid inhalation of any potential vapors.

Spill Response:

In case of a small spill, absorb the material with an inert, non-combustible absorbent

material (e.g., vermiculite, sand).

Collect the absorbed material into a designated waste container.

Clean the spill area thoroughly.

For larger spills, evacuate the area and contact your institution's EHS department.
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Disposal Plan
Proper disposal of chemical waste is essential to ensure safety and environmental protection.

1. Waste Collection

Collect all waste containing 3-Hydroxypentadecanoic acid, including contaminated

consumables (e.g., gloves, paper towels), in a clearly labeled, sealed, and compatible waste

container.[6]

Do not mix with other waste streams unless compatibility is known.[6]

2. Labeling

Label the waste container with "Waste 3-Hydroxypentadecanoic acid" and any other

identifiers required by your institution.

3. Storage

Store the sealed waste container in a designated, well-ventilated waste accumulation area,

away from incompatible materials.[6]

4. Disposal

Dispose of the chemical waste through your institution's hazardous waste disposal program.

[6]

Do not dispose of 3-Hydroxypentadecanoic acid down the drain or in the regular trash.
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Caption: Workflow for handling 3-Hydroxypentadecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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